9-[3-(5-phenyl-2H-tetrazol-2-yl)propanoyl]-3-oxa-9-azaspiro[5.5]undecane

• IUPAC Name: 1-(3-oxa-9-azaspiro[5.5]undecan-9-yl)-3-(5-phenyltetrazol-2-yl)propan-1-one
• InChI: InChI=1S/C19H25N5O2/c25-17(23-12-7-19(8-13-23)9-14-26-15-10-19)6-11-24-21-18(20-22-24)16-4-2-1-3-5-16/h1-5H,6-15H2
• InChI Key: LDWBFNFEWHHNOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CCOCC2)C(=O)CCN3N=C(N=N3)C4=CC=CC=C4
• Molecular Formula: C19H25N5O2
• Molecular Weight: 355.4 g/mol

Description

The compound is a complex organic molecule that contains a tetrazole ring. Tetrazoles are a class of five-membered heterocyclic compounds that contain four nitrogen atoms and one carbon atom. They are known for their high nitrogen content and are used in various applications, including as active ingredients in modern medicines.

Molecular Structure Analysis

The molecular structure of tetrazoles is characterized by a five-membered ring containing four nitrogen atoms and one carbon atom. The exact structure of the compound you mentioned would depend on the specific arrangement and bonding of its atoms.

Chemical Reactions Analysis

The chemical reactions involving tetrazoles can be quite diverse, depending on the specific substituents attached to the tetrazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, the compound (5-Phenyl-2H-tetrazol-2-yl)acetyl chloride has a molecular formula of C9H7ClN4O and an average mass of 222.631 Da.

Mechanism of Action

The mechanism of action of a compound depends on its specific structure and the context in which it is used. For example, some tetrazole derivatives are used as drugs, where their mechanism of action involves interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and how it is used. For example, some tetrazole derivatives can be hazardous if ingested or if they come into contact with the eyes.

Future Directions

The future directions for research and development involving tetrazoles are likely to be influenced by their unique properties and potential applications. For example, due to their high nitrogen content, tetrazoles are being explored for use in energy-dense materials.